Cas no 2212-81-9 (1,3-Bis(tert-butylperoxyisopropyl)benzene)

1,3-Bis(tert-butylperoxyisopropyl)benzene is a high-performance organic peroxide used primarily as a crosslinking agent in the polymer industry. Its symmetrical structure and thermally stable peroxy groups enable efficient free-radical polymerization, making it suitable for applications requiring controlled curing processes, such as in elastomers and thermoset resins. The compound offers excellent decomposition characteristics, ensuring consistent crosslinking at elevated temperatures while minimizing premature degradation. Its high active oxygen content enhances reactivity, allowing for lower dosage requirements compared to conventional peroxides. Additionally, it exhibits good storage stability under recommended conditions, reducing handling risks. This peroxide is particularly valued in high-temperature vulcanization and specialty polymer synthesis due to its reliability and efficiency.
1,3-Bis(tert-butylperoxyisopropyl)benzene structure
2212-81-9 structure
Product name:1,3-Bis(tert-butylperoxyisopropyl)benzene
CAS No:2212-81-9
MF:C20H34O4
MW:338.48
MDL:MFCD01940629
CID:42620
PubChem ID:16654

1,3-Bis(tert-butylperoxyisopropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(tert-butylperoxyisopropyl)benzene
    • 1,3-Bis(2-tert-butylperoxy-2-propyl)benzene
    • m-Bis[2-(tert-butylperoxy)-2-propyl]benzene
    • C20H34O4
    • DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
    • Di(tert-butylperoxyisopropyl)benzene, Mixture of isoMers
    • Bis(tert-butyldioxyisopropyl)benzene
    • [1,3-phenylenebis(1-methylethylidene)]bis[tert-butyl] peroxide
    • 1,3-Bis-(2-tert-butylperoxiisopropyl)benzol
    • 1,3-bis(t-butylperoxyisopropyl)benzene
    • 14s
    • BIBP
    • LINKWELL BIPB
    • Luperox 802
    • m-bis-(2-tert-Butylperoxy-2-propyl)benzene
    • Perbutyl PT
    • Perhexa F 40
    • Perkadox?14S
    • PEROXAN BIB
    • Peroximon F
    • PERKADOX 14/40
    • 1,3-bis(2-tert-butylperoxypropan-2-yl)benzene
    • DTXSID50862872
    • Peroxide,1,1'-[1,3-phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl)
    • m-Bis(2-tert-butylperoxyisopropyl)benzene
    • UBRWPVTUQDJKCC-UHFFFAOYSA-N
    • (1,3-Phenylenebis(1-methylethylidene))bis(tert-butyl) peroxide
    • SCHEMBL44643
    • 1,3-Di-tert-butylperoxydiisopropylbenzene
    • Peroxide, 1,1'-[1,3-phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl)
    • 1,3-Bis[alpha-(tert-butyldioxy)isopropyl]benzene
    • 5C532BF77V
    • alpha,alpha'-Bis(tert-butylperoxy)-1,3-diisopropylbenzene
    • EC 218-664-7
    • 1,1'-[1,3-Phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl) peroxide]
    • 2212-81-9
    • EINECS 218-664-7
    • 1,3-Bis(2-t-butylperoxy-2-propyl)benzene
    • (1,3-Phenylenebis(1-methylethylidene)bis(tert-butyl) peroxide
    • 1,3-Bis(1-tert-butyldioxy-1-methylethyl)benzene
    • NS00006213
    • Peroxide, (m-phenylenediisopropylidene)bis[tert-butyl
    • 1,4-Bis(tert-butylperoxydiisopropyl)benzene
    • MDL: MFCD01940629
    • Inchi: 1S/C20H34O4/c1-17(2,3)21-23-19(7,8)15-12-11-13-16(14-15)20(9,10)24-22-18(4,5)6/h11-14H,1-10H3
    • InChI Key: CCNDOQHYOIISTA-UHFFFAOYSA-N
    • SMILES: CC(OOC(C1=CC=CC=C1C(OOC(C)(C)C)(C)C)(C)C)(C)C

Computed Properties

  • Exact Mass: 338.24600
  • Monoisotopic Mass: 338.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Color/Form: White or yellow flakes with faint odor
  • Density: 0.974
  • Melting Point: 43-48℃
  • Boiling Point: 360 ºC
  • Flash Point: 113 ºC
  • Refractive Index: 1.6000 (estimate)
  • PSA: 36.92000
  • LogP: 5.38700
  • Solubility: Insoluble in water

1,3-Bis(tert-butylperoxyisopropyl)benzene Security Information

  • Hazardous Material transportation number:UN 3106
  • Hazard Category Code: 7-36
  • Safety Instruction: 36/37/39-3/7-26-14A
  • Hazardous Material Identification: Xi O
  • PackingGroup:II
  • Packing Group:II
  • HazardClass:5.2
  • Packing Group:II
  • Safety Term:5.2
  • Hazard Level:5.2
  • Risk Phrases:R7

1,3-Bis(tert-butylperoxyisopropyl)benzene Customs Data

  • HS CODE:2909600000
  • Customs Data:

    China Customs Code:

    2909600000

    Overview:

    2909600000 Peroxide alcohol\Peroxyether\Ketone peroxide and its halogenation\sulfonation\nitrification\Nitrosative derivative.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909600000 alcohol peroxides, ether peroxides, ketone peroxides and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,3-Bis(tert-butylperoxyisopropyl)benzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
M4220053-100g
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
2212-81-9 96%(Mixtureofisomers)
100g
RMB 284.00 2025-02-21
Cooke Chemical
M4220053-2.5kg
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
2212-81-9 96%(Mixtureofisomers)
2.5kg
RMB 3016.00 2025-02-21
Cooke Chemical
M4220053-500g
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
2212-81-9 96%(Mixtureofisomers)
500g
RMB 1000.00 2025-02-21
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2212-81-9)DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
sfd2001
Purity:99.9%
Quantity:200kg
Price ($):Inquiry